N-(3-chloro-2-methylphenyl)-2-(5,7-dioxo-2-piperidin-1-yl-6-propyl-6,7-dihydro[1,3]thiazolo[4,5-d]pyrimidin-4(5H)-yl)acetamide

• IUPAC Name: N-(4-chloro-3-fluorophenyl)-2-(7-chloro-6-methyl-10-oxo-1,3,4,5-tetrahydrobenzo[b][1,6]naphthyridin-2-yl)acetamide
• InChI: InChI=1S/C21H18Cl2FN3O2/c1-11-15(22)5-3-13-20(11)26-18-6-7-27(9-14(18)21(13)29)10-19(28)25-12-2-4-16(23)17(24)8-12/h2-5,8H,6-7,9-10H2,1H3,(H,25,28)(H,26,29)
• InChI Key: WQISJUHMRFUMRL-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC2=C1NC3=C(C2=O)CN(CC3)CC(=O)NC4=CC(=C(C=C4)Cl)F)Cl
• Molecular Formula: C21H18Cl2FN3O2
• Molecular Weight: 434.3 g/mol
• CAS No.: 1251565-62-4

Description

N-(3-chloro-2-methylphenyl)-2-(5,7-dioxo-2-piperidin-1-yl-6-propyl-6,7-dihydro[1,3]thiazolo[4,5-d]pyrimidin-4(5H)-yl)acetamide is a useful research compound. Its molecular formula is C21H18Cl2FN3O2 and its molecular weight is 434.29. The purity is usually 95%.
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Scientific Research Applications

Analgesic and Anti-inflammatory Applications

N-(3-chloro-2-methylphenyl)-2-(5,7-dioxo-2-piperidin-1-yl-6-propyl-6,7-dihydro[1,3]thiazolo[4,5-d]pyrimidin-4(5H)-yl)acetamide, as a part of a broader class of chemical compounds, demonstrates potential analgesic and anti-inflammatory properties. Research on similar compounds, such as N-(thiazolo[3, 2-a]pyrimidine)-3-methylbenzodifuran-2-carboxamide, indicates significant inhibitory activity on cyclooxygenase-1/2 (COX-1/2) inhibitors, along with notable analgesic and anti-inflammatory activities (Abu‐Hashem et al., 2020).

Antitumor Activities

The chemical structure of this compound suggests potential applications in antitumor treatments. Similar compounds, such as 3-phenylpiperazinyl-1-trans-propenes derivatives, have been evaluated for cytotoxic activity against tumor cell lines in vitro and in vivo, exhibiting potent antitumor activity (Naito et al., 2005).

Insecticidal Properties

Compounds within the same chemical family as this compound have shown promising insecticidal properties. For instance, pyridine derivatives have demonstrated significant insecticidal activity against pests such as the cowpea aphid, Aphis craccivora Koch (Bakhite et al., 2014).

Antimicrobial and Antifungal Efficacy

Research on compounds structurally related to this compound indicates potential antimicrobial and antifungal applications. Newer pyridine derivatives have shown effectiveness against various bacterial and fungal strains, potentially offering new avenues in antimicrobial therapy (Patel & Agravat, 2007).

Anticancer Potential

The chemical configuration of this compound hints at its potential as an anticancer agent. Synthesized derivatives of similar compounds have been evaluated for their anticancer activity against human cancer cell lines, showing promising results at low concentrations (Gaonkar et al., 2018).